Cas no 1006-27-5 (1H-Indene,2,3-dihydro-1-methoxy-)
1006-27-5 structure
Product Name:1H-Indene,2,3-dihydro-1-methoxy-
CAS No:1006-27-5
MF:C10H12O
MW:148.201683044434
CID:152764
Update Time:2025-04-19
1H-Indene,2,3-dihydro-1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene,2,3-dihydro-1-methoxy-
- 1-Methoxyindan
- 1-methoxy-2,3-dihydro-1H-indene
- 2,3-dihydro-1-methoxy-1h-indene
- indan-1-yl methyl ether
- indan-1-yl
- indan-1-yl methyl
- METHOXYINDANE
- 1-Methoxyindane
- 1H-Indene, 2,3-dihydro-1-methoxy-
-
- Inchi: 1S/C10H12O/c1-11-10-7-6-8-4-2-3-5-9(8)10/h2-5,10H,6-7H2,1H3
- InChI Key: OOXOWBLOFXAPBK-UHFFFAOYSA-N
- SMILES: O(C1C2=C(C=CC=C2)CC1)C
Computed Properties
- Exact Mass: 148.08886
- Monoisotopic Mass: 148.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
Experimental Properties
- Density: 1.03
- Boiling Point: 216.9°Cat760mmHg
- Flash Point: 77.6°C
- Refractive Index: 1.538
- PSA: 9.23
1H-Indene,2,3-dihydro-1-methoxy- Related Literature
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1. The stereochemistry of organometallic compounds. Part III. Interactions of non-bonded substituents in the kinetically controlled reactions of substituted indanes with hexacarbonylchromium and tricarbonyl(trispyridine)chromiumD. E. F. Gracey,W. R. Jackson,W. B. Jennings,T. R. B. Mitchell J. Chem. Soc. B 1969 1204
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2. 218. The azulene series. Part II. The synthesis and properties of alkoxyazulenesD. H. Reid,W. H. Stafford,J. P. Ward J. Chem. Soc. 1958 1100
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José Carlos Netto-Ferreira,Monica T. Silva,Alyne M. Cardoso da Silva Photochem. Photobiol. Sci. 2002 1 278
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S. Poddar,S. De,R. Chowdhury RSC Adv. 2015 5 98934
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Matvei A. Kochurin,Alina R. Ismagilova,Dmitriy N. Zakusilo,Olesya V. Khoroshilova,Irina A. Boyarskaya,Aleksander V. Vasilyev New J. Chem. 2022 46 12041
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